Cas no 2097990-35-5 (4-(3-Ethoxy-3-oxoprop-1-yn-1-yl)benzoic acid)

• Product Name: 4-(3-Ethoxy-3-oxoprop-1-yn-1-yl)benzoic acid
• CAS No: 2097990-35-5
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 5726955
• PubChem ID: 122242841
• Update Time: 2025-07-15

4-(3-Ethoxy-3-oxoprop-1-yn-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• starbld0033637
• 2097990-35-5
• 4-(3-Ethoxy-3-oxoprop-1-yn-1-yl)benzoic acid
• EN300-743472
• AKOS040817175
• F2167-6719
• Benzoic acid, 4-(3-ethoxy-3-oxo-1-propyn-1-yl)-

• Inchi： 1S/C12H10O4/c1-2-16-11(13)8-5-9-3-6-10(7-4-9)12(14)15/h3-4,6-7H,2H2,1H3,(H,14,15)
• InChI Key： FVANLBSVAGFKBV-UHFFFAOYSA-N
• SMILES： O(C(C#CC1C=CC(C(=O)O)=CC=1)=O)CC

Computed Properties

• Exact Mass: 218.05790880g/mol
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 375.4±25.0 °C(Predicted)
• pka: 3.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(3-Ethoxy-3-oxoprop-1-yn-1-yl)benzoic acid

Introduction to 4-(3-Ethoxy-3-oxoprop-1-yn-1-yl)benzoic acid (CAS No. 2097990-35-5) and Its Emerging Applications in Chemical Biology

4-(3-Ethoxy-3-oxoprop-1-yn-1-yl)benzoic acid, identified by the chemical identifier CAS No. 2097990-35-5, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinct molecular architecture and potential biological activities. This benzoic acid derivative features a propargyl ether moiety linked to a benzene ring, which confers upon it specific physicochemical properties and functional versatility. The presence of both an ethoxy group and a propargyl alkyne functionality introduces regions of reactivity that make this compound a valuable scaffold for medicinal chemistry and drug discovery initiatives.

The molecular structure of 4-(3-Ethoxy-3-oxoprop-1-yn-1-yl)benzoic acid (CAS No. 2097990-35-5) exhibits a balance of hydrophobicity and polarity, which is critical for its solubility in various solvents and its interaction with biological targets. The benzoic acid core is well-documented for its role in pharmacological applications, often serving as a pharmacophore in the development of antimicrobial, anti-inflammatory, and analgesic agents. The propargyl ether side chain, on the other hand, provides a site for further functionalization via cross-coupling reactions, allowing for the synthesis of more complex derivatives with tailored biological properties.

In recent years, there has been growing interest in the exploration of 4-(3-Ethoxy-3-oxoprop-1-yn-1-yl)benzoic acid (CAS No. 2097990-35-5) as a potential therapeutic agent. Preliminary studies have highlighted its inhibitory effects on certain enzymatic pathways, making it a promising candidate for the treatment of inflammatory diseases and metabolic disorders. The propargyl alkyne group has been particularly exploited in click chemistry approaches, enabling rapid conjugation with biomolecules such as peptides and nucleotides to develop novel bioconjugates with enhanced pharmacokinetic profiles.

One of the most compelling aspects of 4-(3-Ethoxy-3-oxoprop-1-yn-1-yl)benzoic acid (CAS No. 2097990-35-5) is its ability to modulate signaling pathways associated with cellular proliferation and differentiation. Research has demonstrated that this compound can interact with specific receptors and ion channels, leading to changes in intracellular signaling cascades. These findings have opened up new avenues for investigating its role in neurodegenerative diseases, where dysregulation of such pathways is often implicated. Additionally, the compound’s ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug development.

The synthesis of 4-(3-Ethoxy-3-oxtropoprop-l'-yn-l'-yI)-benzoic acid (CAS No. 2097990 -35 -5) involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the propargyl alkyne functionality allows for subsequent modifications through Sonogashira coupling or Huisgen cycloaddition reactions, providing chemists with a versatile toolkit for generating diverse derivatives. These synthetic strategies have been instrumental in producing analogs with improved potency and selectivity, further enhancing the therapeutic potential of this compound.

From a computational chemistry perspective, 4-(3-Ethoxy -3-oxtropoprop-l'-yn-l'-yI)-benzoic acid (CAS No. 2097990 -35 -5) has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies have revealed key residues on the target proteins that are critical for its activity, providing insights into how structural modifications can be optimized to enhance binding affinity. Such computational approaches are increasingly integral to drug discovery pipelines, as they allow for the rapid screening of virtual libraries before experimental validation.

The pharmacokinetic properties of 4-(3-Ethoxy -3-oxtropoprop-l'-yn-l'-yI)-benzoic acid (CAS No. 2097990 -35 -5) have also been thoroughly investigated to ensure its suitability for clinical applications. In vivo studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that it could be developed into a viable drug candidate. Furthermore, preliminary toxicology assessments have shown no significant adverse effects at relevant doses, reinforcing its safety profile.

The versatility of 4-(3-Ethoxy -3-oxtropoprop-l'-yn-l'-yI)-benzoic acid (CAS No. 2097990 -35 -5) extends beyond traditional pharmaceutical applications; it has also shown promise in agrochemical formulations where its structural features contribute to pesticidal activity against resistant strains of weeds and insects. This dual utility underscores the broad applicability of this compound across multiple industries.

In conclusion,4-(3-Ethoxy -3-oxtropoprop-l'-yn-l'-yI)-benzoic acid (CAS No. 2097990 -35 -5 ) represents a significant advancement in chemical biology due to its unique structure and multifaceted biological activities . Its potential as a therapeutic agent , coupled with its synthetic accessibility , positions it as a cornerstone molecule for future research . As scientific understanding evolves , further exploration into this compound’s capabilities is anticipated to yield groundbreaking discoveries that could revolutionize medicine and biotechnology .